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Compound of Interest

Compound Name: trans-Cinnamic-d7 acid

Cat. No.: B1611827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of trans-Cinnamic-d7
acid in various organic solvents. Due to the limited availability of direct quantitative data for this

specific deuterated isotopologue, this guide leverages data from its non-deuterated

counterpart, trans-cinnamic acid, to provide reliable estimates. The underlying principle is that

the substitution of hydrogen with deuterium atoms results in a negligible change in the

molecule's polarity and intermolecular forces, thus leading to a very similar solubility profile.

This document also outlines a detailed experimental protocol for researchers seeking to

determine the precise solubility of trans-Cinnamic-d7 acid in their specific solvent systems.

Introduction to trans-Cinnamic-d7 Acid
trans-Cinnamic-d7 acid is a deuterated form of trans-cinnamic acid where seven hydrogen

atoms have been replaced by deuterium.[1] Specifically, five deuterium atoms are located on

the phenyl ring, and two are on the propenoic acid side chain.[1] This isotopic labeling makes it

a valuable tool in various research applications, including metabolic pathway tracing and the

study of kinetic isotope effects.[1] Understanding its solubility is critical for designing

experiments, preparing stock solutions, and in formulation development.

Physicochemical Properties
A summary of the key physicochemical properties of trans-Cinnamic-d7 acid is presented in

Table 1.
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Property Value

Molecular Formula C₉HD₇O₂

Molecular Weight 155.20 g/mol [1][2]

Melting Point 132–135°C

Appearance White to off-white solid/crystalline powder

Solubility Data
trans-Cinnamic acid is generally characterized as being slightly soluble in water and freely

soluble in many organic solvents. The deuterated form, trans-Cinnamic-d7 acid, is expected

to exhibit a similar solubility profile. A compilation of available quantitative and qualitative

solubility data is presented in Table 2. It is important to note that most of the detailed

quantitative data is for the non-deuterated trans-cinnamic acid and should be considered a

close approximation for the d7 isotopologue.
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Solvent Temperature (°C) Solubility Data Type

Quantitative Data for

trans-Cinnamic-d7

Acid

Dimethyl Sulfoxide

(DMSO)
Not Specified

100 mg/mL (644.33

mM)
Quantitative

Qualitative Data for

trans-Cinnamic Acid

Water Not Specified Insoluble Qualitative

Hot Water Not Specified Slightly Soluble Qualitative

Benzene Not Specified Easily Soluble Qualitative

Acetone Not Specified Easily Soluble Qualitative

Ether Not Specified Easily Soluble Qualitative

Glacial Acetic Acid Not Specified Easily Soluble Qualitative

Quantitative Data for

trans-Cinnamic Acid

Water 25 0.4 g/L Quantitative

Methanol 25 273 nm (λmax) Quantitative

Ethanol + Water

Mixtures
298.15 K (25°C)

Solubility increases

with higher ethanol

concentration

Quantitative

Methanol + Water

Mixtures
298.15 K (25°C)

Solubility increases

with higher methanol

concentration

Quantitative

Experimental Protocol for Solubility Determination
For researchers requiring precise solubility data for trans-Cinnamic-d7 acid in a specific

organic solvent, the following experimental protocol, based on the isothermal shake-flask
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method, is recommended.

Objective: To determine the saturation solubility of trans-Cinnamic-d7 acid in a given organic

solvent at a specific temperature.

Materials:

trans-Cinnamic-d7 acid

Solvent of interest (analytical grade)

Thermostatically controlled shaker or water bath

Calibrated analytical balance

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of trans-Cinnamic-d7 acid
to a known volume of the solvent in a sealed container. The excess solid should be clearly

visible.

Equilibration: Place the container in a thermostatically controlled shaker or water bath set to

the desired temperature. Agitate the mixture for a sufficient period (e.g., 24-48 hours) to

ensure equilibrium is reached.

Phase Separation: Allow the mixture to stand undisturbed at the set temperature for a period

to allow the excess solid to settle.

Sample Withdrawal and Filtration: Carefully withdraw a known volume of the supernatant

using a pre-warmed (or pre-cooled to the experimental temperature) pipette. Immediately

filter the solution using a syringe filter to remove any undissolved solid particles. The filter

should also be at the experimental temperature.
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Dilution: Dilute the filtered, saturated solution with the solvent to a concentration that falls

within the linear range of the analytical method to be used.

Quantification: Analyze the concentration of trans-Cinnamic-d7 acid in the diluted solution

using a calibrated analytical instrument.

Calculation: Calculate the solubility using the following formula:

Solubility (g/L) = (Concentration of diluted solution) x (Dilution factor)

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental determination of solubility.

Preparation Equilibration Sampling & Analysis Result

Add excess trans-Cinnamic-d7 acid to solvent Seal container Agitate at constant temperature (24-48h) Allow excess solid to settle Withdraw and filter supernatant Dilute sample Quantify concentration (e.g., HPLC, UV-Vis) Calculate solubility

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of trans-Cinnamic-d7 acid.

Conclusion
While specific quantitative solubility data for trans-Cinnamic-d7 acid in a wide range of

organic solvents is not readily available in the literature, the data for its non-deuterated

analogue provides a strong basis for estimation. For applications requiring high precision, the

provided experimental protocol offers a reliable method for determining the exact solubility in

the solvent system of interest. This guide serves as a valuable resource for researchers and

professionals working with this important isotopically labeled compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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